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ARP-100 functions as a highly selective competitive inhibitor that preferentially targets the S1' pocket of

MMP-2 [1] [2]. This selective interaction is key to its mechanism, as the biphenyl group in its structure is too

large and rigid to fit effectively into the S1' pocket of other MMPs like MMP-1, conferring its selectivity [3]

[4].

The table below summarizes the inhibitory activity (IC50 values) of ARP-100 against MMP-2 and related

enzymes:

Target Enzyme IC50 Value Selectivity Relative to MMP-2

MMP-2 12 nM [5] [1] [3] -

MMP-9 200 nM [5] [1] [6] ~17-fold less selective

MMP-3 4.5 μM [5] [1] [6] ~375-fold less selective

MMP-1 >50 μM [5] [1] [6] >4,000-fold less selective

MMP-7 >50 μM [5] [1] [6] >4,000-fold less selective
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The biological activity of ARP-100 has been validated through key experiments, particularly in models of

cancer cell invasion.

In Vitro Anti-Invasive Assay

ARP-100 significantly reduces the invasive capability of cancer cells in vitro [5] [1] [3].

Cell Line: HT1080 human fibrosarcoma cells (which overexpress MMP-2 and MMP-9) [5] [3] [6].

Experimental Protocol:
Cell Plating: Plate HT1080 cells on Matrigel (an extracellular matrix substitute) in complete

medium [5].
Treatment: Apply ARP-100 to the cells at a concentration of 50 nM [5] [1].

Incubation: Incubate the cells for 24 hours [5].
Result Measurement: Quantify the anti-invasive effect by observing "a significant reduction in

the total number of invasive elongations" through the Matrigel [5].

Application in Signaling Pathway Elucidation

ARP-100 is a critical tool for dissecting the role of MMP-2 in complex biological pathways. One study used

it to demonstrate a novel link between MMP-2 and VEGF expression in lung cancer angiogenesis [7].

The experiment involved treating A549 lung cancer cells with ARP-100, which decreased VEGF expression

by disrupting the integrin-αVβ3-mediated activation of the PI3K/AKT signaling pathway [7]. This

signaling relationship can be visualized as follows:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.selleckchem.com/products/arp-100.html
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOorSPj7_g8ABdgCaCqesKQiwTUmV4GFht5uCKEzVDkPt8r7HoJw-
https://www.apexbt.com/arp-100.html
https://www.selleckchem.com/products/arp-100.html
https://www.apexbt.com/arp-100.html
https://www.rndsystems.com/products/arp-100_2621
https://www.selleckchem.com/products/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.selleckchem.com/products/arp-100.html
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOorSPj7_g8ABdgCaCqesKQiwTUmV4GFht5uCKEzVDkPt8r7HoJw-
https://www.selleckchem.com/products/arp-100.html
https://www.selleckchem.com/products/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2891576/
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2891576/
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


MMP-2

Integrin αVβ3

 Interaction

PI3K

 Activates

AKT

 Phosphorylates

HIF-1α

 Stabilizes

VEGF Expression

 Induces

Tumor Angiogenesis

 Promotes

ARP-100
 Inhibits

Click to download full resolution via product page

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body-img
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Diagram: ARP-100 inhibition of MMP-2 disrupts a pro-angiogenic signaling pathway, reducing VEGF

expression [7].

Basic Chemical and Handling Information

For laboratory use, please note the following information:

CAS Number: 704888-90-4 [5] [1] [3]
Molecular Formula: C₁₇H₂₀N₂O₅S [5] [1] [3]

Molecular Weight: 364.42 g/mol [5] [1] [3]
Solubility: Soluble in DMSO (e.g., 73-100 mg/mL) [5] [1]. It is also soluble in ethanol but insoluble in

water [5].
Storage: Store as a solid powder at -20°C [5] [1] [3].

Current Research Status and Applications

Research Use: ARP-100 is explicitly marked "For research use only" and is not for diagnostic or

therapeutic use in humans [5] [1] [3].
Preclinical Development: As of the available information, ARP-100 remains in the preclinical

research stage and has not advanced to clinical trials [3] [4].
Primary Application: It is predominantly used as a selective chemical tool to investigate the

specific biological functions of MMP-2 in processes like cancer invasion, metastasis, and
angiogenesis [5] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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